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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B10752362

Get Quote

Essential Safety and Logistical Information for the Disposal of the Tyrosine Kinase Inhibitor

BIBF0775

For researchers, scientists, and drug development professionals handling the potent tyrosine

kinase inhibitor BIBF0775, adherence to strict disposal protocols is paramount for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive overview

of the necessary procedures for the proper disposal of BIBF0775, grounded in safety data

sheet recommendations and general best practices for the handling of hazardous chemical

compounds.

Immediate Safety and Hazard Information
BIBF0775 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, preventing its release into the environment is a critical aspect of its

handling and disposal.[1] All personnel must be familiar with the Safety Data Sheet (SDS)

before working with this compound.

Personal Protective Equipment (PPE)
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When handling BIBF0775 in solid or solution form, the following personal protective equipment

(PPE) should be worn:

PPE Category Specification

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A NIOSH-

approved respirator may be necessary if there is

a risk of aerosolization.

Step-by-Step Disposal Procedures
The primary directive for the disposal of BIBF0775 is to "Dispose of contents/ container to an

approved waste disposal plant."[1] This necessitates that all waste contaminated with

BIBF0775 be treated as hazardous chemical waste.

Step 1: Waste Segregation
All materials that have come into contact with BIBF0775 must be segregated into a designated

hazardous waste stream.[1] This includes:

Unused or expired solid BIBF0775.

Solutions containing BIBF0775 (e.g., in DMSO).

Contaminated consumables (e.g., pipette tips, microfuge tubes, weigh paper).

Contaminated PPE (e.g., gloves).

Rinsate from decontaminated glassware.

Step 2: Waste Collection and Labeling
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Solid Waste:

Collect all solid waste contaminated with BIBF0775 in a clearly labeled, puncture-resistant

container.

The label should prominently display "Hazardous Waste," the chemical name "BIBF0775,"

and any other institutional-required information.

Liquid Waste:

Collect all solutions containing BIBF0775 in a designated, sealed, and clearly labeled

hazardous waste container.

The label must indicate the solvent (e.g., DMSO) and the solute (BIBF0775) with its

approximate concentration.[2]

Crucially, do not dispose of solutions containing BIBF0775 down the drain.[2]

Step 3: Decontamination of Labware
Initial Rinse: Rinse contaminated glassware and surfaces with a suitable solvent that will

solubilize BIBF0775 (e.g., ethanol or DMSO).[2]

Collect Rinsate: This initial rinsate must be collected and disposed of as hazardous liquid

waste.[2]

Secondary Wash: Following the initial rinse, wash the labware with an appropriate laboratory

detergent and water.[2]

Final Rinse: Rinse thoroughly with water.[2]

Step 4: Storage and Disposal
Store the sealed hazardous waste containers in a designated, secure area away from

incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Experimental Workflow and Disposal Plan
The following diagram illustrates a typical experimental workflow involving BIBF0775,

integrating the key disposal steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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